Cas no 2680672-22-2 (benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680672-22-2
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 6321292
• PubChem ID: 165922218
• Update Time: 2025-10-15

benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate
• 2680672-22-2
• EN300-28297988

• Inchi： 1S/C17H18N2O4S/c1-12-9-14-10-15(24(18,21)22)7-8-16(14)19(12)17(20)23-11-13-5-3-2-4-6-13/h2-8,10,12H,9,11H2,1H3,(H2,18,21,22)
• InChI Key： QSZITOMUEQQCQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CC(C)N2C(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.1Ų

Additional information on benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate

Introduction to Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680672-22-2)

Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate, with the chemical identifier CAS No. 2680672-22-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group, a methyl substituent, and a sulfamoyl moiety attached to a dihydroindole core, contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate involve meticulous chemical processes that require precise control over reaction conditions and reagent selection. The benzyl group, for instance, serves as an important protecting group in organic synthesis, facilitating selective modifications without affecting other functional groups. The methyl substituent at the 2-position of the indole ring enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Meanwhile, the sulfamoyl group at the 5-position introduces a polar moiety that can interact with biological targets, thereby influencing the compound's pharmacological activity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The indole scaffold, in particular, is known for its role in various pharmacological contexts due to its ability to modulate biological pathways. In this context, Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate represents a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a lead molecule for developing novel therapeutic agents. The sulfamoyl group is a well-known pharmacophore that can interact with enzymes and receptors in biological systems. For example, sulfonamides have been successfully used in the treatment of bacterial infections due to their ability to inhibit enzymes involved in bacterial metabolism. Similarly, modifications of the indole core have led to compounds with significant anti-inflammatory effects. The combination of these structural elements in Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate suggests that it may exhibit multiple biological activities simultaneously.

The synthesis of Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate involves several key steps that highlight the expertise required in organic chemistry. Initially, the dihydroindole core is formed through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the methyl group and the sulfamoyl moiety at specific positions on the ring. The final step involves protecting and deprotecting groups to ensure that each functional group is introduced at the correct location without unintended side reactions.

Recent studies have also explored the role of this compound in modulating neurological pathways. Indole derivatives are known to interact with various neurotransmitter systems, making them potential candidates for treating neurological disorders such as depression and epilepsy. The sulfamoyl group can enhance binding affinity to specific receptors by introducing additional polar interactions. Furthermore, the lipophilic nature of the benzyl and methyl groups ensures adequate penetration across biological membranes, which is essential for central nervous system drugs.

In addition to its pharmacological potential, Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate has been studied for its role in chemical biology research. Its unique structure allows researchers to probe interactions with various biological targets using spectroscopic and computational methods. These studies can provide insights into how small molecules modulate complex biological systems, which is crucial for developing effective drugs.

The compound's stability under various conditions is another important consideration in its development as a pharmaceutical agent. Researchers have investigated its behavior under different pH levels and temperatures to ensure that it remains stable during storage and administration. Additionally, studies on its solubility profile have helped optimize formulations for different delivery methods.

Future directions for research on Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate include exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level can provide valuable insights into its therapeutic potential and help guide further drug design efforts. Furthermore, preclinical studies are needed to assess its safety and efficacy before it can be considered for clinical trials.

In conclusion, Benzyl 2-methyl-5-sulfamoyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680672-22-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.